![molecular formula C11H13NO B2354518 N-(2,3-Dihydro-1H-inden-5-yl)acetamide CAS No. 59856-06-3](/img/structure/B2354518.png)
N-(2,3-Dihydro-1H-inden-5-yl)acetamide
Overview
Description
“N-(2,3-Dihydro-1H-inden-5-yl)acetamide” is a chemical compound with the molecular formula C11H13NO . It has an average mass of 175.227 Da and a monoisotopic mass of 175.099716 Da .
Molecular Structure Analysis
The molecular structure of “this compound” consists of an indane ring attached to an acetamide group . The indane ring is a fused cyclohexane and benzene ring, which contributes to the compound’s aromaticity .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, it’s known that acetamide derivatives can undergo various reactions, including nucleophilic substitution and elimination .Physical And Chemical Properties Analysis
“this compound” has a density of 1.2±0.1 g/cm3, a boiling point of 357.1±31.0 °C at 760 mmHg, and a flash point of 210.8±9.8 °C . It has 2 hydrogen bond acceptors, 1 hydrogen bond donor, and 1 freely rotating bond . Its LogP value is 2.20, indicating its lipophilicity .Scientific Research Applications
Pharmacokinetics and Pharmacodynamics
N-(2,3-Dihydro-1H-inden-5-yl)acetamide, known as CHF3381, has been studied for its pharmacokinetics and pharmacodynamics, particularly as an N-methyl-D-aspartate antagonist and monoamine oxidase-A inhibitor. This compound is developed for treating neuropathic pain. Notably, a study constructed a mechanistic model to describe the pharmacokinetics of CHF3381, its metabolites, and its relation with monoamine oxidase-A activity and heart rate. The study found a concentration-dependent decrease in plasma concentrations of 3,4-dihydroxyphenylglycol (DHPG), a stable metabolite of norepinephrine, demonstrating CHF3381's pharmacological action (Csajka et al., 2005).
Metabolism Insights
A high-resolution liquid chromatography study showcased the ability to detect multiple metabolites of acetaminophen, offering insights into its metabolism. This technique allowed for the separation of various metabolites, revealing intricate aspects of acetaminophen metabolism that could be relevant for understanding the metabolic pathways of compounds like this compound (Mrochek et al., 1974).
Analgesic and Antipyretic Effects
The compound has been associated with acetaminophen, a medication used for its analgesic and antipyretic effects. Research on acetaminophen's metabolites and pharmacokinetics can provide a backdrop for understanding similar compounds. Studies delving into the metabolism, effects, and potential oxidative stress pathways of acetaminophen can shed light on the related mechanisms and applications of this compound. These insights are crucial for both clinical and research settings, contributing to a better understanding of similar compounds' therapeutic potential and safety profiles (Antoine et al., 2013).
Mechanism of Action
Future Directions
The potential of “N-(2,3-Dihydro-1H-inden-5-yl)acetamide” in the treatment of diseases such as COVID-19 could be a promising area of future research, given its interaction with SARS-CoV-2 nsp1 . Further studies are needed to elucidate its exact mechanism of action and potential therapeutic applications.
Properties
IUPAC Name |
N-(2,3-dihydro-1H-inden-5-yl)acetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO/c1-8(13)12-11-6-5-9-3-2-4-10(9)7-11/h5-7H,2-4H2,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOYOJAPRKMBKEU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC2=C(CCC2)C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101347864 | |
Record name | N-(2,3-Dihydro-1H-inden-5-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101347864 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
59856-06-3 | |
Record name | N-(2,3-Dihydro-1H-inden-5-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101347864 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Synthesis routes and methods V
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.